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Compound of Interest

Compound Name: Dasotraline hydrochloride

Cat. No.: B023448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core pharmacology of dasotraline hydrochloride,

with a specific focus on its interaction with the dopamine transporter (DAT). Dasotraline is a

novel dual dopamine and norepinephrine reuptake inhibitor (DNRI) that has been investigated

for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and Binge Eating Disorder

(BED).[1][2] Its distinct pharmacokinetic profile, characterized by a slow absorption and long

elimination half-life, results in stable plasma concentrations, allowing for once-daily dosing.[2]

[3] This guide synthesizes preclinical and clinical data to provide a comprehensive overview of

dasotraline's transporter occupancy, mechanism of action, and the experimental methodologies

used in its evaluation.

Quantitative Analysis of Transporter Occupancy
The following tables summarize the key quantitative data from preclinical and clinical studies on

dasotraline's occupancy of the dopamine transporter (DAT), norepinephrine transporter (NET),

and serotonin transporter (SERT).

Table 1: Preclinical Transporter Occupancy of Dasotraline
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Species Method Transporter
Dose/Conce
ntration

Mean
Occupancy
(%)

Reference

Mouse ex vivo DAT
TO50: 32

ng/mL
50 [4]

NET
TO50: 109

ng/mL
50 [4]

SERT
TO50: 276

ng/mL
50 [4]

Baboon
SPECT

Imaging
DAT 0.2 mg/kg i.v. 87 [4]

NET 0.2 mg/kg i.v. 20 [4]

SERT 0.2 mg/kg i.v. 20 [4]

Rhesus

Monkey
PET Imaging DAT 0.1 mg/kg i.v. 54 [5]

DAT 0.2 mg/kg i.v. 68 [5]

Table 2: Clinical Dopamine and Serotonin Transporter Occupancy of Dasotraline in Humans

Dose (oral)
Mean DAT
Occupancy (%) (±
SD)

Mean SERT
Occupancy (%) (±
SD)

Reference

8 mg 33 (± 11) 2 (± 13) [4]

12 mg 44 (± 4) 9 (± 10) [4]

16 mg 49 (± 7) 14 (± 15) [4]

Table 3: Estimated Clinical Dopamine Transporter Occupancy and Plasma Concentrations
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Daily Dose (oral)
Estimated Steady-
State Plasma
Concentration

Estimated DAT
Occupancy (%)

Reference

4 mg 8 ng/mL 56 [6]

8 mg 18 ng/mL 71 [6]

Mechanism of Action
Dasotraline functions as a potent and balanced inhibitor of both the dopamine transporter

(DAT) and the norepinephrine transporter (NET), with a weaker effect on the serotonin

transporter (SERT).[7][8] By blocking these transporters, dasotraline increases the extracellular

concentrations of dopamine and norepinephrine in the synaptic cleft, thereby enhancing

dopaminergic and noradrenergic neurotransmission. This dual mechanism is believed to be the

basis for its therapeutic effects in disorders such as ADHD.[3]
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Mechanism of Action of Dasotraline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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